Cas no 406674-30-4 (6-HEPTENAL, 2,2-DIMETHYL-)

• Product Name: 6-HEPTENAL, 2,2-DIMETHYL-
• CAS No: 406674-30-4
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 3326368
• PubChem ID: 57846662
• Update Time: 2025-04-21

6-HEPTENAL, 2,2-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 6-HEPTENAL, 2,2-DIMETHYL-
• F2147-6468
• SCHEMBL11313153
• 2,2-dimethylhept-6-enal
• AKOS040813440
• 406674-30-4

• Inchi： 1S/C9H16O/c1-4-5-6-7-9(2,3)8-10/h4,8H,1,5-7H2,2-3H3
• InChI Key： WZCLEOIMWQLNSJ-UHFFFAOYSA-N
• SMILES： C(=O)C(C)(C)CCCC=C

Computed Properties

• Exact Mass: 140.120115130Da
• Monoisotopic Mass: 140.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų